Cas no 61174-39-8 (Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-)
61174-39-8 structure
Product Name:Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
CAS No:61174-39-8
MF:C15H17NO2S
MW:275.36598277092
CID:489606
PubChem ID:71398617
Update Time:2025-04-19
Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
- 2-(2,4,6-trimethylphenyl)sulfonylaniline
- 2-(2,4,6-Trimethylbenzene-1-sulfonyl)aniline
- DTXSID90820032
- 61174-39-8
-
- Inchi: 1S/C15H17NO2S/c1-10-8-11(2)15(12(3)9-10)19(17,18)14-7-5-4-6-13(14)16/h4-9H,16H2,1-3H3
- InChI Key: RAEKVJKRYIKCTG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)(C1C(C)=CC(C)=CC=1C)(=O)=O
Computed Properties
- Exact Mass: 275.09811
- Monoisotopic Mass: 275.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- PSA: 60.16
Benzenamine, 2-[(2,4,6-trimethylphenyl)sulfonyl]- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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